Cas no 953141-31-6 (N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide)
N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 953141-31-6
- N-[4-[(1-methylpiperidin-4-yl)methylsulfamoyl]phenyl]acetamide
- AKOS024489943
- N-(4-{[(1-methylpiperidin-4-yl)methyl]sulfamoyl}phenyl)acetamide
- F5017-0001
- N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide
- VU0629580-1
-
- Inchi: 1S/C15H23N3O3S/c1-12(19)17-14-3-5-15(6-4-14)22(20,21)16-11-13-7-9-18(2)10-8-13/h3-6,13,16H,7-11H2,1-2H3,(H,17,19)
- InChI Key: JFAZEEWMWVLGOR-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)NC(C)=O)(NCC1CCN(C)CC1)(=O)=O
Computed Properties
- Exact Mass: 325.14601278g/mol
- Monoisotopic Mass: 325.14601278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 86.9Ų
N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5017-0001-2μmol |
N-(4-{[(1-methylpiperidin-4-yl)methyl]sulfamoyl}phenyl)acetamide |
953141-31-6 | 90%+ | 2μl |
$85.5 | 2023-05-22 | |
| Life Chemicals | F5017-0001-1mg |
N-(4-{[(1-methylpiperidin-4-yl)methyl]sulfamoyl}phenyl)acetamide |
953141-31-6 | 90%+ | 1mg |
$81.0 | 2023-05-22 | |
| Life Chemicals | F5017-0001-2mg |
N-(4-{[(1-methylpiperidin-4-yl)methyl]sulfamoyl}phenyl)acetamide |
953141-31-6 | 90%+ | 2mg |
$88.5 | 2023-05-22 | |
| Life Chemicals | F5017-0001-3mg |
N-(4-{[(1-methylpiperidin-4-yl)methyl]sulfamoyl}phenyl)acetamide |
953141-31-6 | 90%+ | 3mg |
$94.5 | 2023-05-22 | |
| Life Chemicals | F5017-0001-4mg |
N-(4-{[(1-methylpiperidin-4-yl)methyl]sulfamoyl}phenyl)acetamide |
953141-31-6 | 90%+ | 4mg |
$99.0 | 2023-05-22 |
N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide
N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide: A Comprehensive Overview
The compound with CAS No. 953141-31-6, commonly referred to as N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a piperidine ring, a sulfonamide group, and an acetamide moiety. These functional groups contribute to its versatile properties, making it a valuable molecule for both academic research and industrial applications.
Recent studies have highlighted the potential of N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide in drug discovery, particularly in the development of bioactive compounds. The molecule's ability to interact with various biological targets, such as enzymes and receptors, has been extensively explored. For instance, researchers have demonstrated that this compound exhibits promising activity against certain kinases, which are critical in cellular signaling pathways. This finding underscores its potential as a lead compound for therapeutic interventions in diseases such as cancer and inflammatory disorders.
The synthesis of N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the preparation of the piperidine derivative, followed by the introduction of the sulfonamide group and the acetamide moiety. These steps require precise control over reaction conditions to ensure high yields and optimal purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, ensuring its structural integrity.
In terms of applications, N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide has shown promise in materials science as well. Its unique chemical properties make it a candidate for use in advanced materials such as polymers and coatings. For example, recent research has explored its ability to act as a stabilizing agent in polymer matrices, enhancing their thermal and mechanical properties. This versatility highlights its potential for cross-disciplinary applications.
From an environmental perspective, the compound's biodegradability and ecological impact have also been investigated. Studies indicate that under specific conditions, N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide can undergo enzymatic degradation, reducing its persistence in the environment. This finding is particularly relevant for industries seeking sustainable chemical solutions that minimize environmental footprint.
Looking ahead, the continued exploration of N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide is expected to yield further insights into its potential applications. Collaborative efforts between academia and industry are likely to accelerate its development into practical solutions across various sectors. As research progresses, this compound will undoubtedly play a pivotal role in advancing both scientific understanding and technological innovation.
953141-31-6 (N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)